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Compound of Interest

Compound Name: Heptadecan-9-YL acrylate

Cat. No.: B15378875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Heptadecan-9-yl acrylate (CAS No. 2982740-96-3) is a specialized chemical compound with

potential applications in various research and development sectors, particularly in materials

science and drug delivery. This technical guide provides an overview of its known properties,

commercial availability, and potential avenues for its application based on currently available

information.

Physicochemical Properties
Heptadecan-9-yl acrylate is an ester of acrylic acid and heptadecan-9-ol. Its long alkyl chain

suggests properties that could be beneficial in the formulation of lipid-based delivery systems

or in the synthesis of polymers with specific hydrophobic characteristics. While detailed

experimental data is limited in publicly accessible literature, the basic molecular properties

have been identified.

Property Value Source

CAS Number 2982740-96-3 Generic Supplier Information

Molecular Formula C₂₀H₃₈O₂ Generic Supplier Information

Molecular Weight 310.52 g/mol Generic Supplier Information
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Further quantitative data, such as density, boiling point, and solubility, are not readily available

from commercial suppliers and would require experimental determination.

Commercial Availability for Research
Heptadecan-9-yl acrylate is not a widely stocked research chemical. Its availability is primarily

through chemical synthesis providers who can produce it on a custom basis. Researchers

seeking to procure this compound should contact suppliers specializing in custom synthesis or

those with extensive catalogs of rare and novel chemicals.

Potential Commercial Suppliers:

AstaTech, Inc.: This supplier has been listed as a source for Heptadecan-9-yl acrylate,

though it may not be a stock item and could require a custom synthesis request.

abcr GmbH: This European supplier has also listed the compound in its catalog, suggesting

potential availability for researchers.

BLD Pharm: BLD Pharm includes Heptadecan-9-yl acrylate in its product listings, indicating

a likelihood of availability through their services.

It is recommended to directly inquire with these suppliers regarding current availability, lead

times for custom synthesis, and the availability of a certificate of analysis with detailed purity

information.

Potential Research Applications and Experimental
Considerations
The molecular structure of heptadecan-9-yl acrylate, featuring a long lipid tail and a reactive

acrylate group, suggests its utility as a monomer in polymerization reactions or as a component

in lipid nanoparticle (LNP) formulations for drug delivery.

Hypothetical Experimental Workflow: Incorporation into a Polymer Matrix

Given the lack of specific published protocols for Heptadecan-9-yl acrylate, a logical

experimental approach would be to adapt standard polymerization techniques. The following
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workflow illustrates a hypothetical process for incorporating this monomer into a polymer

backbone, for instance, to create a hydrophobic biomaterial.
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Click to download full resolution via product page

Caption: Hypothetical workflow for the synthesis and characterization of a polymer

incorporating Heptadecan-9-yl acrylate.

Signaling Pathways and In-depth Protocols
Currently, there is a lack of published research detailing the use of Heptadecan-9-yl acrylate
in biological systems. As such, there are no established signaling pathways or detailed in-

vivo/in-vitro experimental protocols available in the scientific literature. Researchers interested

in the biological effects of materials derived from this compound would need to develop and

validate their own experimental designs.

Conclusion
Heptadecan-9-yl acrylate is a specialty chemical with potential for research in materials

science and drug delivery, though it is not a commonly available reagent. Its procurement will

likely require custom synthesis. The lack of published data necessitates that researchers will

need to undertake foundational characterization and methods development. The information

provided here serves as a starting point for scientists and developers interested in exploring

the applications of this unique molecule.

To cite this document: BenchChem. [Heptadecan-9-yl Acrylate: A Technical Overview for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15378875#commercial-suppliers-of-heptadecan-9-yl-
acrylate-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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